Cas no 1344614-93-2 ((2S)-4-(3,4-dimethylphenyl)butan-2-amine)

• Product Name: (2S)-4-(3,4-dimethylphenyl)butan-2-amine
• CAS No: 1344614-93-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5989698
• PubChem ID: 42077524
• Update Time: 2025-06-12

(2S)-4-(3,4-dimethylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,4-dimethylphenyl)butan-2-amine
• EN300-1852544
• 1344614-93-2

• Inchi： 1S/C12H19N/c1-9-4-6-12(8-10(9)2)7-5-11(3)13/h4,6,8,11H,5,7,13H2,1-3H3/t11-/m0/s1
• InChI Key： XVUOZHIHDIGBCL-NSHDSACASA-N
• SMILES： N[C@@H](C)CCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3,4-dimethylphenyl)butan-2-amine

Comprehensive Overview of (2S)-4-(3,4-dimethylphenyl)butan-2-amine (CAS No. 1344614-93-2): Properties, Applications, and Research Insights

The compound (2S)-4-(3,4-dimethylphenyl)butan-2-amine (CAS No. 1344614-93-2) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 3,4-dimethylphenyl moiety and the (2S)-configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and its relevance to central nervous system (CNS) targeting molecules.

In recent years, the demand for chiral amines like (2S)-4-(3,4-dimethylphenyl)butan-2-amine has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This compound’s CAS number 1344614-93-2 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and neuropharmacology. Its applications span from preclinical studies to the development of novel therapeutic agents, particularly those targeting neurotransmitter pathways.

The 3,4-dimethylphenyl group in (2S)-4-(3,4-dimethylphenyl)butan-2-amine contributes to its lipophilicity, enhancing its ability to cross the blood-brain barrier (BBB). This property is critical for compounds intended to modulate CNS receptors or enzymes. Current research trends highlight its potential in designing selective serotonin reuptake inhibitors (SSRIs) and dopamine agonists, aligning with the rising focus on mental health therapeutics and neurodegenerative disease research.

From a synthetic perspective, the (2S)-configuration of this amine is pivotal for achieving high enantiomeric purity, a key requirement in FDA-approved drug development. Laboratories often employ chiral resolution or enzymatic catalysis to produce this compound, addressing the industry’s demand for stereoselective synthesis. Its CAS registry number 1344614-93-2 is commonly referenced in patents and publications, underscoring its commercial and scientific value.

Beyond pharmaceuticals, (2S)-4-(3,4-dimethylphenyl)butan-2-amine is explored in biochemical assays and receptor binding studies. Its compatibility with high-throughput screening (HTS) platforms makes it a candidate for identifying new drug targets. Additionally, its structural analogs are investigated for their anti-inflammatory and analgesic properties, resonating with the global push for non-opioid pain management solutions.

In summary, (2S)-4-(3,4-dimethylphenyl)butan-2-amine (CAS No. 1344614-93-2) represents a versatile building block in modern chemistry. Its applications in CNS drug development, chiral synthesis, and biomedical research position it as a compound of enduring interest. As the scientific community continues to explore its potential, this amine is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.